Journal Name:Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment
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Investigating the Role of Metal Reinforcement Particles in Producing Cu/Ni/W Metal Matrix Composites via Friction Stir Processing: Microstructure, Microhardness, and Wear at High Temperature
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1007/s12540-023-01488-6
In this study, a hybrid combination of reinforcement particles was added to copper surface composites using the friction stir processing (FSP) method. A hybrid combination of advanced nickel and tungsten-based metal particles was dispersed onto the surface of the copper matrix at varying volume fractions (70 vol% Ni + 30 vol% W and 40 vol% Ni + 60 vol% W) through the FSP technique. A gradual increase in micro-hardness values from 103 to 236 HV with a decrease in grain size was observed with an increase in the volume fraction of hybrid reinforcement particles scattered onto the surface of the copper matrix. The mechanism of wear for a developed set of surface composites was studied with the help of a scanning electron microscope (SEM). SEM on the worn faces of the tested hybrid metal matrix composite surfaces showed four different wear mechanisms operating, individually or in combination. Due to the micro-hardness and self-lubricating properties of dispersed Ni and W particles, an enormous rise in wear resistance at high temperatures was seen in relation to the volumetric value and an increasing quantity of particle dispersion.Graphical Abstract
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Evolution of Microstructure and Mechanical Property of Wire Arc Additive Manufactured Al–Cu Metallic Component after Simulated Thermal Service
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-06-08 , DOI: 10.1007/s12540-023-01474-y
Wire arc additive manufacturing (WAAM) has advantages such as high manufacturing flexibility and efficiency, making it feasible to fabricate large-scale aircraft components. Additive manufactured aircraft component suffers thermal processes during manufacturing and high-speed flight, affecting their microstructure, mechanical property, and lifetime. As-built microstructure and residual stress of the WAAM component and its evolution during thermal service are essential but nearly absent from the literature. This paper studies the evolution characteristic of microstructure, temperature field, stress distribution, and mechanical properties of 2319 aluminum alloy during the WAAM process and simulated high-speed flight. Results indicate that equiaxed grains and dendrite size in the top region increase slightly after thermal service, the grain distribution becomes more uniform, and the boundary between layers is far less evident than the as-built state. After thermal service, the WAAM component inherits the as-built mechanical properties. The lower wire feeding rate and the higher scanning speed can significantly reduce the maximum stress value of the WAAM component and change the stress distribution during thermal service. Tensile strength of WAAM sample increases after 1st thermal service and decreases after 10th thermal service. The existence of many dimples in the fracture indicates that the tensile fracture mode of the WAAM sample is microporous aggregation fracture. The number of dimples and particles in the fracture reduces significantly after the 10th thermal service, resulting in a decrease in fracture plasticity and tensile strength of the WAAM component.Graphical Abstract
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Machine Learning Complex Interactions Among Recovery, Precipitation, and Recrystallization for Nb Micro-Alloyed Steels
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-07-15 , DOI: 10.1007/s12540-023-01493-9
Static softening behaviors that mainly includes recovery and recrystallization play the important role in controlling the microstructure and mechanical properties of micro-alloyed steels during hot rolling, which is the essence for optimizing the controlled rolling processes. Chemical compositions and deformation conditions are the key factors to the static softening behaviors, but their quantitative influences are not clear due to the complex interactions among softening, precipitation, and hot deformation. In the present work, an integrated machine learning (ML) system for the static softening behaviors under different chemical compositions and deformation conditions is established, based on ML modeling of strain-induced precipitation and the data collected from the published literatures. The particle swarm optimization (PSO) algorithm was used to determine the recovery and recrystallization model parameters for different niobium (Nb) micro-alloyed steels. Support vector machine (SVM) was used to establish the relationships between these parameters and compositions and processing parameters. By using the integrated ML system, the effects of compositions and deformation conditions on the static softening critical temperature (SSCT), static softening behavior were predicted. The predictions were compared with the measured values, indicating that the ML system can accurately predict static softening behaviors for different steel grades under different processing conditions, which lays a foundation for the accurate design of controlled rolling processes.Graphical Abstract
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Grain Refinement with Remarkable Basal Texture of Hot-Dipped Zn–Al–Mg Alloy Coating on a Steel Sheet: Evidence of Dendrite Fragmentation
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-05-25 , DOI: 10.1007/s12540-023-01463-1
Hot-dip galvanized (HDG) Zn-1.7Al-1.4 Mg (wt%) coatings were fabricated on a steel sheet with an increased after-pot cooling rate. Microstructure and microtexture analyses showed that the primary Zn phase in the coatings exhibited a fine-grained equiaxed microstructure with an extremely sharp basal texture (~1630 × random). The increased after-pot cooling rate induced the primary Zn phase to nucleate within the undercooled coating layer, away from the steel substrate. This study provides evidence that the fine equiaxed Zn grains originated from the fragmentation of primary Zn dendrites prior to binary and ternary eutectic solidification, which was previously unknown for HDG coatings. The sharp basal texture of the refined Zn grains indicates that all primary Zn dendrites, prior to their fragmentation, were aligned with their crystallographic c-axes parallel to the coating plane normal. We propose that the primary Zn dendrites, which initially nucleated with random orientations, rotate into the final orientations as their primary arms grow along the \(\langle 10\overline{1 }0\rangle\) directions and impinge on the substrate or melt surface. The results of the present study provide further insights into the microstructural modification of HDG Zn–Al–Mg alloy coatings by controlling the hot-dip processing parameters.Graphical Abstract
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Effect of Temperature and Revolution on the Microstructure, Texture and Microhardness of the AZ80 Alloy Cup Prepared by Rotating Backward Extrusion
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-05-12 , DOI: 10.1007/s12540-023-01452-4
Microstructure evolution, phase development and mechanical property of AZ80 alloy cup with various processing temperatures (573 K, 613 K, 653 K) and rotating revolutions (N = 0, 5, 50, 100) during rotating backward extrusion (RBE) were explored. The study founded that reducing deformation temperature or increasing revolution could promote the grain refinement and DRX proportion. And the sample deformed at the condition of 573 K and N = 100 exhibited the best grain refinement effect (grain size was 2.5 μm, DRX ratio was up to 99.01%). The bulk eutectic phase existed at all deformation temperatures, while the dynamic precipitation was only precipitated at temperature of 573 K and 613 K. Increasing the deformation temperature or revolution could reduce the proportion of the second phase. And an increase in revolution or a reduction of temperature would reduce the average size of second phase, due to the phase could be broken by large strain and resolved with elevated temperature. Moreover, increasing the revolution and deformation temperature could promote the texture weakening, which would be contributed to the occurrence of new recrystallization grains with random orientation and the activation of non-basal slip system. The mechanical property of microhardness was significantly improved with rotating revolution increasing and deformation temperature decreasing. Supported by the grain refinement and dispersion strengthening, the sample deformed at condition of 573 K and N = 100 achieved maximum hardness values of 96.3 HV.Graphical Abstract
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Investigating Complex Geometrical Features in LPBF-Produced Parts: A Material-Based Comparison Between Different Titanium Alloys
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-05-27 , DOI: 10.1007/s12540-023-01460-4
The Ti–6Al–4V (Ti64) alloy is a well-established material to be processed via laser powder bed fusion (LPBF). Recently, other α + β titanium alloys are receiving attention, such as Ti–6Al–2Sn–4Zr–6Mo (Ti6246). Their typical industrial fields of application (aerospace, automotive), often require critical design choices, such as low wall thicknesses and hollow channels. Thus, a comparative analysis between these two competitor alloys in terms of processability was conducted in this work. To do so, specific sample designs were developed. The specimens were analyzed in terms of geometrical compliance with the initial design, porosity, and microstructure. A correlation between the width of the specimens and their porosity, microstructure and hardness was found. Overall, both the alloys proved to be well processable, even for very low wall thickness (300 μm) and channel diameter (1 mm) values. Nevertheless, the Ti6246 alloy seemed to behave better in specific scenarios. For instance, some Ti64 specimens provided delamination. The hollow channels proved to be challenging for both materials, mainly due to the high amount of residual powder particles adhered to the upper part of the holes. This works aims at giving a materials perspective on process-related issues, considering the LPBF-induced defectology and microstructural variations in these Ti alloys.Graphical Abstract
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Effect of Mo Additions on the Physical, Mechanical and Corrosion Properties of Commercially Pure Ti Fabricated by Metal Injection Moulding
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-05-13 , DOI: 10.1007/s12540-023-01454-2
Ti-Mo alloys have received increasing attention for use in biomedical applications due to their non-toxic alloying elements, reasonable cost and suitable properties. In the present study, the effects of elemental Mo powder additions (5, 7.5, 10 and 15 wt%) on the physical, mechanical and corrosion properties in commercially pure Ti fabricated by metal injection moulding (MIM) and sintered at 1250 and 1350 °C were investigated. It was found that tensile strength increases with increasing Mo content mainly due to solid solution strengthening. However, the strain to failure of the alloys is variable and is influenced by the formation of TiCx, the relative sintered density and by impurities depending on the Mo content and sintering temperature. From the present study the optimum alloy is Ti-7.5Mo, sintered at 1250 °C for 2 h, which offers a satisfactory balance between suitable tensile properties, high relative density (> 96.5%), and excellent corrosion resistance in an artificial saliva environment. Ti-Mo alloys can also tolerate impurities up to 0.5 wt% (Oxygen equivalent, Oeq) without any significant reduction in ductility, which is a practical advantage for manufacturing and is attractive for biomedical applications. Graphical Abstract
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Effect of Heterogeneous Lamella Structure on Mechanical Properties of Double-Pass Friction Stir Processed Cu–30%Zn Alloy
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-04-20 , DOI: 10.1007/s12540-023-01448-0
Double-pass friction-stir processing (FSP) with different probe lengths and coolants was conducted on a 3 mm thick Cu–30%Zn alloy plate, and a heterogeneous lamella structure (HLS) was produced along the plate thickness direction. The HLS can be divided into three layers with their volume ratio was approximately 1:1:1, i.e., ultra-fine grain layer, fine grain layer, and coarsened grain layer which produced by cold source assisted FSP, conventional FSP, and annealing treatment, respectively. The average hardness in ultra-fine grain layer was about 123 HV, which was significantly higher than those of coarsened grain layer (94 HV) and fine grain layer (105 HV). In each layer, the hardness slightly decreased with distance increased from the surface, but the hardness value decreased sharply in the transition zones of different layers. The HLS Cu–30%Zn alloy showed yield strength of 220 MPa, ultimate tensile strength of 462 MPa, and fracture elongation of 30%. The strength-ductility synergy was attributed to the back-stress strengthening between the different layers, which induced a remarkable strain hardening at the initial stage of plastic deformation. This study provided a possible way for preparing HLS copper alloys with relatively good mechanical properties, and the HLS copper alloys have an application potential in the manufacture of bearing, propeller, and condenser.Graphical Abstract
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Softening, Hardening, and Precipitation Evolution of the AA6082-T651 Heat-Affected Zone Caused by Thermal Cycles During and After Welding
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1007/s12540-023-01470-2
In this study, gas tungsten arc welding (GTAW) was used to weld AA6082-T651 plates using ER5335 and ER4340 filler metals. Significant softening of the heat-affected zone (HAZ) was observed in the as-welded condition. An attempt was made to recover the softening by applying an appropriate heat treatment after welding. The thermal process consisted of solution annealing and then aging at 160 °C for 18 h. The HAZ properties were characterized in the as-welded and post-weld heat-treated (PWHT) conditions using field emission scanning and high-resolution transmission electron microscopy, microhardness testing, thermal simulation, and differential scanning calorimetry techniques. The HAZ hardness profile revealed four distinct regions: partially melted zone (PMZ), partial solution, over-aged zone, and partial transformation. A PMZ with a hardness of about 90 Vickers was detected adjacent to the fusion line, which had been exposed to a sufficient temperature to dissolve the Mg2Si phases completely. Accordingly, natural aging increased the hardness of PMZ after welding. The minimum HAZ hardness was found at a distance of about 7–9 mm from the fusion line, where the temperature was in the range of β-Mg2Si formation and resulted in over-aging. In addition, dislocation density was reduced compared to the as-received base metal. The hardness after PWHT exhibited full recovery and improved to values higher than the as-received base metal. The hardness recovery was attributed to the uniformly distributed fine coherent needle-shaped βꞌꞌ-Mg2Si after PWHT. There were also coarse Al15(Fe,Mn)3Si2 intermetallic and submicron spherical Mn-rich dispersoids in all conditions.Graphical Abstract
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Investigation on the Potential of Laser and Electron Beam Additively Manufactured Ti–6Al–4V Components for Orthopedic Applications
Proceedings of the Institution of Mechanical Engineers, Part M: Journal of Engineering for the Maritime Environment ( IF 0 ) Pub Date: 2023-07-20 , DOI: 10.1007/s12540-023-01496-6
In the present study, corrosion properties and biocompatibility of as-built and as-polished Ti–6Al–4V samples fabricated by Electron Beam Melting (EBM) and Selective Laser Melting (SLM) were investigated and compared with a conventional sample as a reference. Optical microscope, Scanning Electron Microscope equipped with Energy Dispersive Spectroscopy, and X-ray diffraction analysis were employed for studying the microstructure and composition of the samples. Polarization, electrochemical impedance, and immersion tests were carried out to investigate the corrosion behavior and bioactivity of the samples in the Simulated Body Fluid solution. The results revealed that the EBM samples exhibited a superior corrosion resistance compared to the SLM one, thanks to the absence of low corrosion resistant α′ martensitic phases and a higher fraction of β phase in the EBM samples. It was also observed that while the wrought Ti–6Al–4V samples had a higher corrosion current density than the additively manufactured ones, both EBM and SLM processes had a lower corrosion resistance in the as-built state than in the as-polished. The immersion tests in the SBF solution revealed a more significant bioactivity for the EBM samples than the SLM samples. Higher levels of the β phase in the EBM microstructure stimulated the nucleation and growth of the apatite on the sample surface. Also, higher surface roughness in the as-built samples improved the bioactivity by increasing the metal/electrolyte interface and thus forming more OH− groups on the Ti alloy surface.Graphical Abstract
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